Cas no 2305491-73-8 (1-4-(pyridin-2-yloxy)piperidin-1-ylprop-2-en-1-one)

• Product Name: 1-4-(pyridin-2-yloxy)piperidin-1-ylprop-2-en-1-one
• CAS No: 2305491-73-8
• MF: C₁₃H₁₆N₂O₂
• MW: 232.278343200684
• CID: 5412680
• PubChem ID: 137934102
• Update Time: 2025-10-30

1-4-(pyridin-2-yloxy)piperidin-1-ylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-26582169
• 1-[4-(pyridin-2-yloxy)piperidin-1-yl]prop-2-en-1-one
• Z2517214683
• 1-(4-Pyridin-2-yloxypiperidin-1-yl)prop-2-en-1-one
• 2305491-73-8
• 1-[4-(2-Pyridinyloxy)-1-piperidinyl]-2-propen-1-one
• 1-4-(pyridin-2-yloxy)piperidin-1-ylprop-2-en-1-one

• Inchi： 1S/C13H16N2O2/c1-2-13(16)15-9-6-11(7-10-15)17-12-5-3-4-8-14-12/h2-5,8,11H,1,6-7,9-10H2
• InChI Key： QIYBASKGEDWJKB-UHFFFAOYSA-N
• SMILES： C(N1CCC(OC2=NC=CC=C2)CC1)(=O)C=C

Computed Properties

• Exact Mass: 232.121177757g/mol
• Monoisotopic Mass: 232.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 42.4Ų

Additional information on 1-4-(pyridin-2-yloxy)piperidin-1-ylprop-2-en-1-one

Comprehensive Overview of 1-4-(pyridin-2-yloxy)piperidin-1-ylprop-2-en-1-one (CAS No. 2305491-73-8): Properties, Applications, and Research Insights

The compound 1-4-(pyridin-2-yloxy)piperidin-1-ylprop-2-en-1-one (CAS No. 2305491-73-8) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a pyridine ring linked to a piperidine moiety via an ether bond, and an α,β-unsaturated ketone functional group, makes it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor scaffold, a topic frequently searched in academic and industrial databases.

In recent years, the demand for small-molecule modulators targeting protein-protein interactions has surged, and 1-4-(pyridin-2-yloxy)piperidin-1-ylprop-2-en-1-one has emerged as a candidate due to its hydrogen-bond acceptor/donor capabilities. Its Michael acceptor property (from the prop-2-en-1-one group) also makes it relevant for covalent inhibitor design, a trending topic in drug discovery forums and AI-driven molecular modeling platforms. Users often search for "how to optimize piperidine-based drug candidates" or "role of pyridine ethers in medicinal chemistry," aligning perfectly with this compound's features.

Synthetic routes to CAS 2305491-73-8 typically involve O-alkylation of 2-hydroxypyridine with 4-chloropiperidine, followed by N-acylation with acryloyl chloride. This process highlights its relevance to green chemistry trends, as researchers explore solvent-free or catalytic methods to improve atom economy—a frequently discussed subject in sustainable chemistry circles. Analytical characterization via NMR, HPLC, and mass spectrometry confirms its high purity, a critical parameter for high-throughput screening applications.

The compound's physicochemical properties (e.g., LogP ~2.1, polar surface area 45 Ų) suggest moderate blood-brain barrier permeability, making it a subject of interest in neuropharmacology studies. Online queries like "CNS-active piperidine derivatives" or "pyridine-oxygen linkage bioavailability" reflect this application. Additionally, its UV absorption maxima at 265 nm enables detection in biological matrices, a feature valuable for ADME studies—another hot topic in preclinical research.

Beyond pharmaceuticals, 1-4-(pyridin-2-yloxy)piperidin-1-ylprop-2-en-1-one serves as a building block for photoactive materials, responding to searches about "conjugated ketones in optoelectronics." Its electron-deficient pyridine ring can participate in charge-transfer complexes, relevant for organic semiconductor development. Patent analyses reveal its use in polymer crosslinking agents, aligning with industry needs for high-performance coatings.

Safety evaluations indicate that proper handling requires standard laboratory precautions, though it doesn't classify as hazardous under major regulatory frameworks. This distinguishes it from restricted compounds, addressing common user concerns about "non-toxic pharmaceutical intermediates." Ongoing studies explore its metabolic stability and isoform selectivity—key terms in precision medicine discussions.

In summary, CAS 2305491-73-8 exemplifies the convergence of medicinal chemistry and material science, addressing multiple search intents from "piperidine-pyridine hybrids" to "acryloyl piperidines synthesis." Its dual utility in drug design and functional materials ensures sustained academic and industrial interest, with innovation potential amplified by computational chemistry tools and automated synthesis platforms.